Cas no 1261783-48-5 (2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine)

• Product Name: 2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine
• CAS No: 1261783-48-5
• MF: C₁₃H₁₀F₂N₂O₂
• MW: 264.227509975433
• CID: 4928992
• Update Time: 2025-07-22

2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H10F2N2O2/c14-13(15)19-11-5-4-8(16)7-9(11)12(18)10-3-1-2-6-17-10/h1-7,13H,16H2
• InChI Key： PAZSZKAQYGLNAL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C(C1C=CC=CN=1)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 2.8
• Topological Polar Surface Area: 65.2

Additional information on 2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine

Introduction to 2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261783-48-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261783-48-5, is a structurally unique compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. The compound’s molecular framework integrates several key functional groups, including an amino substituent at the 5-position of a benzoyl-pyridine core, alongside a difluoromethoxy moiety at the 2-position of the benzoyl group. These structural elements not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug discovery and therapeutic development.

The benzoyl-pyridine scaffold is a well-established motif in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of the amino group at the 5-position of the benzene ring further enhances its potential as a pharmacophore, enabling further derivatization and functionalization to modulate its binding affinity and selectivity. This amino group can serve as a site for covalent bond formation with biomolecules or for further chemical modifications, such as acylation or coupling reactions, which are commonly utilized in peptide mimetics and protein-protein interaction inhibitors.

The difluoromethoxy group at the 2-position of the benzoyl moiety is another critical feature that contributes to the compound’s unique properties. Difluoromethoxy groups are known to enhance metabolic stability, improve binding affinity to biological targets, and influence electronic distributions within the molecule. Recent studies have highlighted their role in increasing lipophilicity and reducing water solubility, which can be advantageous for oral bioavailability and membrane permeability. In particular, compounds containing difluoromethoxy groups have been extensively explored in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs, underscoring their significance in modern drug design.

2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine has been investigated in several cutting-edge research areas within chemical biology and medicinal chemistry. One notable application lies in its potential as an inhibitor of protein-protein interactions (PPIs), which are critical mediators of many cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. The compound’s ability to disrupt PPIs stems from its capacity to mimic peptide sequences or bind to specific residues on target proteins, thereby modulating their activity. Preliminary computational studies have suggested that the amino group and difluoromethoxy substituent can effectively interact with key residues in target proteins, potentially leading to high-affinity binding.

In addition to its role as a PPI modulator, 2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine has shown promise as a scaffold for developing small-molecule probes for biochemical assays. Its well-defined structure allows for easy derivatization into fluorescent or biotinylated analogs, which can be used to study protein localization, interaction dynamics, and signaling pathways in living cells. Such probes are invaluable tools for understanding complex biological systems at the molecular level and have been instrumental in unraveling mechanisms underlying various diseases.

The compound’s potential extends into the realm of antiviral research as well. Emerging evidence suggests that modifications of the benzoyl-pyridine core can influence viral protease inhibition, a key strategy in combating viral infections such as HIV and hepatitis C. The difluoromethoxy group has been particularly noted for its ability to enhance binding affinity to viral proteases by optimizing hydrophobic interactions and charge distribution. Furthermore, the presence of an amino group provides a handle for further derivatization into peptidomimetics that can selectively inhibit viral replication while minimizing off-target effects.

Recent advances in synthetic chemistry have enabled more efficient access to derivatives of 2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine, facilitating rapid exploration of its pharmacological potential. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at strategic positions within the molecule. These modifications have allowed researchers to fine-tune properties such as solubility, bioavailability, and metabolic stability, bringing the compound closer to clinical application.

The compound’s versatility is further highlighted by its utility in developing enzyme inhibitors. Enzymes are central players in numerous biological pathways, making them attractive targets for therapeutic intervention. By leveraging the interplay between the amino group and difluoromethoxy moiety, researchers have designed derivatives that selectively inhibit enzymes involved in metabolic disorders, inflammatory responses, and cancer progression. For instance, analogs targeting kinases have demonstrated preclinical efficacy in models of solid tumors and hematological malignancies.

The synthesis of 2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine itself presents an interesting challenge due to its complex structural features. However, recent methodologies involving multi-step organic synthesis coupled with high-throughput screening have streamlined production processes significantly. These advancements not only reduce costs but also enable rapid iteration of lead compounds based on this scaffold.

From a computational chemistry perspective, 2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how changes at specific positions within the molecule influence binding affinity and selectivity. For example, alanine scanning mutagenesis experiments combined with docking simulations have revealed that subtle modifications around the benzoyl-pyridine core can significantly enhance target engagement while minimizing side effects.

The future prospects for this compound remain promising as researchers continue to explore new derivatives and applications. Ongoing studies are focused on optimizing pharmacokinetic profiles through structure-activity relationship (SAR) analysis, while novel synthetic routes aim at improving scalability without compromising purity or yield.

Overall, 2-(5-Amino-2-(difluoromethoxy)benzoyl)pyridine (CAS No.1261783-48-5) stands out as a versatile scaffold with significant potential across multiple therapeutic areas.

In conclusion, this compound exemplifies how strategic incorporation of functional groups such as aminoand difluoromethoxymolecules can yield highly effective bioactive entities suitable for drug discovery efforts aimed at addressing unmet medical needs.

This discussion underscores both current applications

and future directions involving

this promising chemical entity.